14S-Hdha
14S-Hdha
(14S)-HDoHE is a 14-HDoHE in which the stereocentre at position 14 has S-configuration. It is a conjugate acid of a (14S)-HDoHE(1-). It is an enantiomer of a (14R)-HDoHE.
Brand Name:
Vulcanchem
CAS No.:
119433-37-3
VCID:
VC0045977
InChI:
InChI=1S/C22H32O3/c1-2-3-4-5-12-15-18-21(23)19-16-13-10-8-6-7-9-11-14-17-20-22(24)25/h3-4,6-7,10-16,19,21,23H,2,5,8-9,17-18,20H2,1H3,(H,24,25)/b4-3-,7-6-,13-10-,14-11-,15-12-,19-16+/t21-/m0/s1
SMILES:
CCC=CCC=CCC(C=CC=CCC=CCC=CCCC(=O)O)O
Molecular Formula:
C22H32O3
Molecular Weight:
344.5 g/mol
14S-Hdha
CAS No.: 119433-37-3
Cat. No.: VC0045977
Molecular Formula: C22H32O3
Molecular Weight: 344.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (14S)-HDoHE is a 14-HDoHE in which the stereocentre at position 14 has S-configuration. It is a conjugate acid of a (14S)-HDoHE(1-). It is an enantiomer of a (14R)-HDoHE. |
|---|---|
| CAS No. | 119433-37-3 |
| Molecular Formula | C22H32O3 |
| Molecular Weight | 344.5 g/mol |
| IUPAC Name | (4Z,7Z,10Z,12E,14S,16Z,19Z)-14-hydroxydocosa-4,7,10,12,16,19-hexaenoic acid |
| Standard InChI | InChI=1S/C22H32O3/c1-2-3-4-5-12-15-18-21(23)19-16-13-10-8-6-7-9-11-14-17-20-22(24)25/h3-4,6-7,10-16,19,21,23H,2,5,8-9,17-18,20H2,1H3,(H,24,25)/b4-3-,7-6-,13-10-,14-11-,15-12-,19-16+/t21-/m0/s1 |
| Standard InChI Key | ZNEBXONKCYFJAF-OUKOMXQNSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C[C@@H](/C=C/C=C\C/C=C\C/C=C\CCC(=O)O)O |
| SMILES | CCC=CCC=CCC(C=CC=CCC=CCC=CCCC(=O)O)O |
| Canonical SMILES | CCC=CCC=CCC(C=CC=CCC=CCC=CCCC(=O)O)O |
| Appearance | Assay:≥98%A solution in ethanol |
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